1,2-diphenyl-2-(2-pyridinylamino)ethanone
Overview
Description
1,2-diphenyl-2-(2-pyridinylamino)ethanone, also known as DPA, is a chemical compound that has been extensively studied for its various applications in scientific research. DPA is a chelating agent that is commonly used in analytical chemistry, biochemistry, and medicinal chemistry.
Scientific Research Applications
1,2-diphenyl-2-(2-pyridinylamino)ethanone has a wide range of applications in scientific research, including analytical chemistry, biochemistry, and medicinal chemistry. In analytical chemistry, 1,2-diphenyl-2-(2-pyridinylamino)ethanone is used as a chelating agent to determine the concentration of metal ions in a sample. In biochemistry, 1,2-diphenyl-2-(2-pyridinylamino)ethanone is used as a fluorescent probe to detect the presence of metal ions in cells and tissues. In medicinal chemistry, 1,2-diphenyl-2-(2-pyridinylamino)ethanone is used as a ligand for the design of metal-based drugs for the treatment of diseases such as cancer and Alzheimer's disease.
Mechanism of Action
The mechanism of action of 1,2-diphenyl-2-(2-pyridinylamino)ethanone involves the formation of a complex with metal ions such as zinc, copper, and iron. The complexation of 1,2-diphenyl-2-(2-pyridinylamino)ethanone with metal ions results in a change in the optical and magnetic properties of the compound. This change in properties is used to detect the presence of metal ions in a sample.
Biochemical and Physiological Effects
1,2-diphenyl-2-(2-pyridinylamino)ethanone has been shown to have various biochemical and physiological effects. In vitro studies have shown that 1,2-diphenyl-2-(2-pyridinylamino)ethanone can inhibit the growth of cancer cells by inducing apoptosis. 1,2-diphenyl-2-(2-pyridinylamino)ethanone has also been shown to have neuroprotective effects by preventing the aggregation of beta-amyloid peptides, which are associated with Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1,2-diphenyl-2-(2-pyridinylamino)ethanone is its high selectivity for metal ions. 1,2-diphenyl-2-(2-pyridinylamino)ethanone has been shown to have a higher affinity for zinc ions than other chelating agents such as EDTA. However, 1,2-diphenyl-2-(2-pyridinylamino)ethanone has limitations in terms of its solubility in aqueous solutions, which can affect its effectiveness as a chelating agent.
Future Directions
There are many future directions for the use of 1,2-diphenyl-2-(2-pyridinylamino)ethanone in scientific research. One potential application is in the development of metal-based drugs for the treatment of cancer and other diseases. 1,2-diphenyl-2-(2-pyridinylamino)ethanone could also be used as a fluorescent probe for the detection of metal ions in living cells and tissues. Further research is needed to explore the potential applications of 1,2-diphenyl-2-(2-pyridinylamino)ethanone in these areas.
Conclusion
In conclusion, 1,2-diphenyl-2-(2-pyridinylamino)ethanone is a chelating agent that has many applications in scientific research. Its high selectivity for metal ions makes it a valuable tool for the detection and quantification of metal ions in samples. 1,2-diphenyl-2-(2-pyridinylamino)ethanone also has potential applications in the development of metal-based drugs and as a fluorescent probe for the detection of metal ions in living cells and tissues. Further research is needed to fully explore the potential of 1,2-diphenyl-2-(2-pyridinylamino)ethanone in these areas.
properties
IUPAC Name |
1,2-diphenyl-2-(pyridin-2-ylamino)ethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O/c22-19(16-11-5-2-6-12-16)18(15-9-3-1-4-10-15)21-17-13-7-8-14-20-17/h1-14,18H,(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OAZPJCNMJSFIOI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)C2=CC=CC=C2)NC3=CC=CC=N3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00274921 |
Source
|
| Record name | 1,2-diphenyl-2-(pyridin-2-ylamino)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00274921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
27.8 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID24805432 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
20622-21-3 |
Source
|
| Record name | NSC118954 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=118954 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2-diphenyl-2-(pyridin-2-ylamino)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00274921 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(2-ethoxyphenyl)-3-[(5-phenyl-4H-1,2,4-triazol-3-yl)thio]-2,5-pyrrolidinedione](/img/structure/B4014908.png)
![2-{[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]thio}-1,3-benzoxazole](/img/structure/B4014910.png)
![3-(4-methylphenyl)-11-(3-pyridinyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one](/img/structure/B4014917.png)
![ethyl 5-[(cyclohexylamino)carbonyl]-2-{[ethoxy(oxo)acetyl]amino}-4-methyl-3-thiophenecarboxylate](/img/structure/B4014934.png)
![N-(2,6-dimethylphenyl)-2-[(2-methoxyphenyl)amino]benzamide](/img/structure/B4014941.png)
![2-{[5-(3-aminophenyl)-4-methyl-4H-1,2,4-triazol-3-yl]thio}-N-(4-bromophenyl)butanamide](/img/structure/B4014964.png)
![4-(4-isopropylphenyl)-3,4,5,6-tetrahydrobenzo[h]quinazoline-2(1H)-thione](/img/structure/B4014977.png)
![2,3-dimethyl-9-phenyl-4H,9H-thieno[3',2':5,6]pyrimido[2,1-b][1,3]thiazin-4-one](/img/structure/B4014980.png)
![diethyl 2-{3-[(difluoromethyl)thio]phenyl}-1,3-dimethyl-6-oxo-2,6-dihydrocyclohepta[c]pyrrole-5,7-dicarboxylate](/img/structure/B4014981.png)
![3-(2-chlorophenyl)-11-(4-hydroxy-3-methoxyphenyl)-2,3,4,5,10,11-hexahydro-1H-dibenzo[b,e][1,4]diazepin-1-one](/img/structure/B4014996.png)
